Cas no 2138229-34-0 (6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl)-)

• Product Name: 6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl)-
• CAS No: 2138229-34-0
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 5300194
• Update Time: 2025-10-28

6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl)-

• Inchi： 1S/C13H25N3O/c1-8(2)9(3)15-13(17)16-7-10-4-11(14)6-12(16)5-10/h8-12H,4-7,14H2,1-3H3,(H,15,17)
• InChI Key： YCMMJYMMAVJLQY-UHFFFAOYSA-N
• SMILES： C12CC(N(C(NC(C)C(C)C)=O)C1)CC(N)C2

Additional information on 6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl)-

Professional Introduction to Compound with CAS No. 2138229-34-0 and Product Name: 6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl)

The compound with the CAS number 2138229-34-0 and the product name 6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl) represents a significant advancement in the field of medicinal chemistry. This bicyclic amide derivative has garnered considerable attention due to its unique structural framework and potential therapeutic applications. The bicyclo[3.2.1]octane scaffold is a privileged structure in drug design, known for its ability to mimic natural products and exhibit favorable pharmacokinetic properties.

Structurally, the compound features a fused tricyclic system with an azabicyclo moiety, which introduces nitrogen into the ring system. This nitrogen atom can serve as a hydrogen bond acceptor, enhancing interactions with biological targets. The presence of a carboxamide group at the 6-position and an amino group at the 3-position further diversifies its chemical space, allowing for modifications that can optimize solubility, bioavailability, and target binding affinity.

In recent years, there has been a growing interest in developing novel scaffolds that can overcome resistance mechanisms associated with existing therapeutics. The 6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl) structure has been explored in several preclinical studies as a potential lead compound for treating various diseases. Its rigid bicyclic core provides stability, while the substituents offer opportunities for fine-tuning pharmacological properties.

One of the most compelling aspects of this compound is its potential in oncology research. Bicyclic amides have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The nitrogen atom in the azabicyclo ring can interact with key residues in protein targets, leading to potent inhibition of critical signaling pathways. Preliminary studies have indicated that derivatives of this scaffold exhibit inhibitory activity against several cancer-related kinases, making them attractive candidates for further development.

Additionally, the compound has been investigated for its antimicrobial properties. The unique structural features of 6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl) contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes. This has led to interest in exploring its efficacy against multidrug-resistant strains of bacteria, a critical unmet need in modern medicine.

The synthesis of this compound involves multi-step organic reactions that highlight the synthetic versatility of the bicyclo[3.2.1]octane framework. Key synthetic strategies include cycloaddition reactions to form the tricyclic core followed by functional group transformations to introduce the carboxamide and amino substituents. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, which are essential for moving these compounds into clinical development.

Computational modeling has played a crucial role in understanding the binding interactions of this compound with biological targets. Molecular docking studies have identified key pockets on protein surfaces where the bicyclic core and substituents can interact favorably. These insights have guided medicinal chemists in designing analogs with improved binding affinity and selectivity.

The pharmacokinetic profile of 6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl) is another area of active investigation. In vitro and in vivo studies have provided valuable data on its absorption, distribution, metabolism, excretion (ADME) properties. The compound has demonstrated reasonable oral bioavailability and favorable metabolic stability, suggesting its potential as a viable drug candidate.

Future directions in research include exploring structure-activity relationships (SAR) to optimize pharmacological properties further. By systematically varying substituents on the bicyclic core and functional groups at key positions, researchers aim to identify analogs with enhanced potency, selectivity, and pharmacokinetic profiles.

The development of novel therapeutic agents is often hampered by challenges in drug delivery and formulation. However, the unique properties of 6-Azabicyclo[3.2.1]octane-6-carboxamide, 3-amino-N-(1,2-dimethylpropyl) offer opportunities for innovative delivery systems that can improve therapeutic outcomes.

In conclusion,6-Azabicyclo[3.2.1]octane-6-carboxamide, CAS No 2138229-34-0, represents a promising lead compound with significant therapeutic potential across multiple disease areas including oncology and antimicrobial applications。 Its unique structural features， combined with favorable pharmacokinetic properties， make it an attractive candidate for further preclinical and clinical development。 As research continues，this compound is poised to make meaningful contributions to modern medicine， offering hope for improved treatments for patients worldwide。